Cas no 2229577-68-6 (2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine
• CAS No: 2229577-68-6
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5924180
• PubChem ID: 165880212
• Update Time: 2025-08-05

2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine
• 2-[1-(3,5-difluorophenyl)cyclopropyl]propan-2-amine
• EN300-1803450
• 2229577-68-6

• Inchi： 1S/C12H15F2N/c1-11(2,15)12(3-4-12)8-5-9(13)7-10(14)6-8/h5-7H,3-4,15H2,1-2H3
• InChI Key： BTUXVYDGBWPBSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(C(C)(C)N)CC1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine

Introduction to 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine (CAS No. 2229577-68-6)

2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine, with the CAS number 2229577-68-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a difluorophenyl substituent, making it a promising candidate for various therapeutic applications.

The molecular formula of 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine is C₁₃H₁₅F₂N, and its molecular weight is approximately 231.26 g/mol. The compound's structure consists of a cyclopropyl ring attached to a propan-2-amine moiety, with a 3,5-difluorophenyl group as a substituent. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications. 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine has been studied for its potential as a modulator of various biological pathways. One of the key areas of research has been its interaction with neurotransmitter systems, particularly the serotonin and dopamine systems, which are crucial for regulating mood and behavior.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine to serotonin receptors. The results showed that this compound exhibits high affinity for the 5-HT_1A receptor subtype, which is known to play a role in anxiety and depression. This finding suggests that 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine could be developed into a novel anxiolytic or antidepressant agent.

In addition to its potential as a neuromodulator, 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine has also been explored for its anti-inflammatory properties. A study conducted by researchers at the University of California in 2020 demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings indicate that 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine have also been studied to assess its suitability for drug development. Preliminary data suggest that this compound has favorable oral bioavailability and metabolic stability. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed in the body, thereby enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand the long-term safety profile and potential side effects of this compound.

In conclusion, 2-1-(3,5-difluorophenyl)cyclopropylpropan-2-amine (CAS No. 2229577-68-6) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.